Cas no 1702584-21-1 (3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal)

• Product Name: 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal
• CAS No: 1702584-21-1
• MF: C₇H₄Cl₂O₂S
• MW: 223.076458930969
• CID: 5715688
• PubChem ID: 105557330
• Update Time: 2025-10-28

3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 1702584-21-1
• 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal
• EN300-1125488
• 3-Thiophenepropanal, 2,5-dichloro-β-oxo-

• Inchi： 1S/C7H4Cl2O2S/c8-6-3-4(7(9)12-6)5(11)1-2-10/h2-3H,1H2
• InChI Key： OJSVQIPOVBYNLD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(CC=O)=O

Computed Properties

• Exact Mass: 221.9309059g/mol
• Monoisotopic Mass: 221.9309059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±42.0 °C(Predicted)
• pka: 4.31±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal

Comprehensive Overview of 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal (CAS No. 1702584-21-1)

3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal (CAS No. 1702584-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiophene ring substituted with two chlorine atoms at the 2 and 5 positions, coupled with a 3-oxopropanal moiety. Its molecular formula, C₇H₅Cl₂O₂S, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic scaffolds.

The compound's dichlorothiophene core is a critical feature, as thiophene derivatives are known for their bioactivity and stability. This makes 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal a valuable candidate for medicinal chemistry projects. Recent studies have focused on its role in modulating enzyme activity, with potential implications for treating metabolic disorders. Additionally, its electrophilic carbonyl group allows for facile derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

In the context of green chemistry, 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal has been evaluated for its compatibility with sustainable synthesis methods. Researchers are investigating catalyst-free reactions and solvent-free conditions to minimize environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. The compound's stability under mild conditions further enhances its appeal for large-scale applications.

From a spectroscopic characterization perspective, CAS No. 1702584-21-1 exhibits distinct NMR and IR signatures, facilitating its identification in complex mixtures. Its UV-Vis absorption profile is also of interest for photochemical studies, particularly in the design of light-responsive materials. These properties are often queried in databases like SciFinder and Reaxys, reflecting the compound's relevance in interdisciplinary research.

The synthetic versatility of 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal extends to material science, where it serves as a precursor for conductive polymers and organic semiconductors. Its thiophene-based backbone contributes to electron delocalization, a key factor in optimizing charge transport properties. This has sparked interest in the optoelectronics community, as evidenced by rising searches for "thiophene derivatives in OLEDs" and "organic photovoltaic materials."

Safety and handling protocols for CAS No. 1702584-21-1 emphasize standard laboratory practices, given its non-hazardous classification under current regulations. However, users frequently search for "storage conditions for oxopropanal derivatives" and "compatibility with common reagents," underscoring the need for detailed technical guidance. Proper storage in anhydrous environments and inert atmospheres is recommended to preserve its reactivity.

In summary, 3-(2,5-Dichlorothiophen-3-yl)-3-oxopropanal represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural motifs align with contemporary research trends, including targeted drug delivery and sustainable synthesis. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in innovation-driven industries.